Cas no 1024361-27-0 (1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea)

• Product Name: 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea
• CAS No: 1024361-27-0
• MF: C₂₇H₃₀N₄O₃
• MW: 458.552106380463
• MDL: MFCD03839387
• CID: 5176037
• Update Time: 2025-06-15

1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea

• MDL： MFCD03839387
• Inchi： 1S/C27H30N4O3/c1-31(2)22-11-9-21(10-12-22)30-27(32)29-20-7-5-18(6-8-20)15-24-23-17-26(34-4)25(33-3)16-19(23)13-14-28-24/h5-12,16-17H,13-15H2,1-4H3,(H2,29,30,32)
• InChI Key： OIFUTEDHTGWRLQ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(CC2C3=C(C=C(OC)C(OC)=C3)CCN=2)C=C1)C(NC1=CC=C(N(C)C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea

Introduction to 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea (CAS No. 1024361-27-0)

1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea, identified by its Chemical Abstracts Service (CAS) number 1024361-27-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines elements of isoquinoline derivatives and urea-based scaffolds, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea is notable for its dual functionalization. The presence of a 6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl moiety introduces a heterocyclic ring system known for its biological activity, while the urea group enhances the compound's potential for interactions with biological targets. This combination suggests that the molecule may exhibit properties suitable for modulating various biological pathways.

In recent years, there has been growing interest in isoquinoline derivatives due to their demonstrated pharmacological effects. Isoquinoline scaffolds are prevalent in natural products and have shown promise in treating a range of conditions, including neurological disorders and cancer. The 6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl substituent in this compound is particularly noteworthy, as it is structurally related to molecules that have been investigated for their potential therapeutic benefits.

The urea moiety in 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea is another key feature that contributes to its chemical diversity. Urea-based compounds are widely studied for their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The presence of a dimethylamino group at the para position of the phenyl ring further enhances the compound's potential for pharmacological activity by introducing basicity and increasing solubility.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of such compounds with biological targets. These tools have been instrumental in identifying novel drug candidates and optimizing their structures for improved efficacy. In the case of 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea, computational studies have suggested that it may interact with proteins involved in signal transduction and cell proliferation.

The synthesis of 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and careful control of reaction conditions to ensure high yield and purity. The complexity of the synthesis underscores the compound's structural sophistication and highlights the expertise required to produce it on a scalable basis.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea are likely to play an increasingly important role in drug development. Their unique structural features and potential biological activities make them valuable tools for investigating disease pathways and developing novel treatments.

The future direction of research on this compound may include exploring its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Additionally, preclinical studies will be essential to assess its safety profile and therapeutic potential in animal models. These studies will provide critical data needed to determine whether this molecule is suitable for further development into a clinical candidate.

In conclusion,1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-[4-(dimethylamino)phenyl]urea (CAS No. 1024361-27-0) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic areas. As our understanding of biological systems continues to evolve，this molecule will undoubtedly contribute valuable insights into drug discovery and development.